Cas no 2137632-50-7 (3-4-(bromomethyl)phenyl-5-cyclobutyl-1,2,4-oxadiazole)
3-4-(bromomethyl)phenyl-5-cyclobutyl-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
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- 2137632-50-7
- 3-[4-(bromomethyl)phenyl]-5-cyclobutyl-1,2,4-oxadiazole
- EN300-844239
- 3-4-(bromomethyl)phenyl-5-cyclobutyl-1,2,4-oxadiazole
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- MDL: MFCD31600227
- Inchi: 1S/C13H13BrN2O/c14-8-9-4-6-10(7-5-9)12-15-13(17-16-12)11-2-1-3-11/h4-7,11H,1-3,8H2
- InChI Key: NAGDOFVBESXYIS-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(=CC=1)C1=NOC(C2CCC2)=N1
Computed Properties
- Exact Mass: 292.02113g/mol
- Monoisotopic Mass: 292.02113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 38.9Ų
3-4-(bromomethyl)phenyl-5-cyclobutyl-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-844239-1g |
3-[4-(bromomethyl)phenyl]-5-cyclobutyl-1,2,4-oxadiazole |
2137632-50-7 | 1g |
$728.0 | 2023-09-02 | ||
| Enamine | EN300-844239-5g |
3-[4-(bromomethyl)phenyl]-5-cyclobutyl-1,2,4-oxadiazole |
2137632-50-7 | 5g |
$2110.0 | 2023-09-02 | ||
| Enamine | EN300-844239-10g |
3-[4-(bromomethyl)phenyl]-5-cyclobutyl-1,2,4-oxadiazole |
2137632-50-7 | 10g |
$3131.0 | 2023-09-02 | ||
| Enamine | EN300-844239-0.05g |
3-[4-(bromomethyl)phenyl]-5-cyclobutyl-1,2,4-oxadiazole |
2137632-50-7 | 95% | 0.05g |
$612.0 | 2024-05-21 | |
| Enamine | EN300-844239-0.1g |
3-[4-(bromomethyl)phenyl]-5-cyclobutyl-1,2,4-oxadiazole |
2137632-50-7 | 95% | 0.1g |
$640.0 | 2024-05-21 | |
| Enamine | EN300-844239-0.25g |
3-[4-(bromomethyl)phenyl]-5-cyclobutyl-1,2,4-oxadiazole |
2137632-50-7 | 95% | 0.25g |
$670.0 | 2024-05-21 | |
| Enamine | EN300-844239-0.5g |
3-[4-(bromomethyl)phenyl]-5-cyclobutyl-1,2,4-oxadiazole |
2137632-50-7 | 95% | 0.5g |
$699.0 | 2024-05-21 | |
| Enamine | EN300-844239-1.0g |
3-[4-(bromomethyl)phenyl]-5-cyclobutyl-1,2,4-oxadiazole |
2137632-50-7 | 95% | 1.0g |
$728.0 | 2024-05-21 | |
| Enamine | EN300-844239-2.5g |
3-[4-(bromomethyl)phenyl]-5-cyclobutyl-1,2,4-oxadiazole |
2137632-50-7 | 95% | 2.5g |
$1428.0 | 2024-05-21 | |
| Enamine | EN300-844239-5.0g |
3-[4-(bromomethyl)phenyl]-5-cyclobutyl-1,2,4-oxadiazole |
2137632-50-7 | 95% | 5.0g |
$2110.0 | 2024-05-21 |
3-4-(bromomethyl)phenyl-5-cyclobutyl-1,2,4-oxadiazole Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 3-4-(bromomethyl)phenyl-5-cyclobutyl-1,2,4-oxadiazole
Introduction to 3-4-(bromomethyl)phenyl-5-cyclobutyl-1,2,4-oxadiazole (CAS No. 2137632-50-7)
3-4-(bromomethyl)phenyl-5-cyclobutyl-1,2,4-oxadiazole (CAS No. 2137632-50-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this compound, particularly the presence of a bromomethyl group and a cyclobutyl moiety, make it a promising candidate for further investigation in drug discovery and development.
The bromomethyl group in the structure of 3-4-(bromomethyl)phenyl-5-cyclobutyl-1,2,4-oxadiazole is a key functional group that can participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. This versatility makes the compound an attractive starting material for the synthesis of more complex molecules with potential therapeutic applications. Recent studies have shown that brominated compounds can exhibit enhanced biological activity and improved pharmacokinetic properties compared to their non-brominated counterparts.
The cyclobutyl moiety in the structure of 3-4-(bromomethyl)phenyl-5-cyclobutyl-1,2,4-oxadiazole adds another layer of complexity to its chemical properties. Cyclobutyl groups are known to influence the conformational flexibility and lipophilicity of molecules, which can affect their interactions with biological targets. Research has demonstrated that cyclobutyl-containing compounds often exhibit improved membrane permeability and metabolic stability, making them suitable for oral administration and long-term therapeutic use.
In terms of biological activity, 3-4-(bromomethyl)phenyl-5-cyclobutyl-1,2,4-oxadiazole has shown promising results in preliminary studies. One notable area of interest is its potential as an anti-inflammatory agent. In vitro assays have revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Additionally, 3-4-(bromomethyl)phenyl-5-cyclobutyl-1,2,4-oxadiazole has been investigated for its antimicrobial properties. Studies have shown that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways. This makes it a potential candidate for developing new antibiotics to combat drug-resistant bacterial infections.
In the realm of cancer research, 3-4-(bromomethyl)phenyl-5-cyclobutyl-1,2,4-oxadiazole has also shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines through the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that it may have therapeutic potential in treating various types of cancer, including breast cancer and colorectal cancer.
The pharmacokinetic properties of 3-4-(bromomethyl)phenyl-5-cyclobutyl-1,2,4-oxadiazole are another important aspect to consider in its development as a therapeutic agent. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are desirable characteristics for a drug candidate.
To further evaluate the safety and efficacy of 3-4-(bromomethyl)phenyl-5-cyclobutyl-1,2,4-oxadiazole, ongoing preclinical studies are being conducted to assess its toxicity profile and optimize its formulation for clinical trials. These studies will provide crucial data on the compound's safety margin and dosing regimens necessary for advancing it into human trials.
In conclusion, 3-4-(bromomethyl)phenyl-5-cyclobutyl-1,2,4-oxadiazole (CAS No. 2137632-50-7) is a promising compound with diverse biological activities and favorable pharmacological properties. Its unique structural features make it an attractive candidate for further development in various therapeutic areas. As research continues to uncover its full potential, this compound may play a significant role in advancing medical treatments for inflammatory diseases, bacterial infections, and cancer.
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